08:0 PE

• Molecular Formula: C21H42NO8P
• Molecular Weight: 467.5 g/mol
• InChI: InChI=1S/C21H42NO8P/c1-3-5-7-9-11-13-20(23)27-17-19(18-29-31(25,26)28-16-15-22)30-21(24)14-12-10-8-6-4-2/h19H,3-18,22H2,1-2H3,(H,25,26)/t19-/m1/s1
• InChIKey: UNACBKDVIYEXSL-LJQANCHMSA-N

08:0 PE: Short-Chain Phospholipid for Membrane Biophysics

08:0 PE (1,2-dioctanoyl-sn-glycero-3-phosphoethanolamine) is a synthetic, short-chain phosphatidylethanolamine (PE) characterized by saturated C8:0 acyl chains and a small, zwitterionic ethanolamine headgroup, with a molecular weight of 467.53 g/mol and CAS 96760-44-0 . Due to its molecular geometry—a cone-shaped, nonbilayer-forming lipid—it is widely employed in biophysical investigations of membrane curvature stress, lipid polymorphism, and non-lamellar phase behavior . Its high water solubility relative to longer-chain PEs enables precise formulation of model membrane systems, including DOPC liposomes for pH sensor conjugation in live-cell imaging, making it a critical tool in academic and industrial lipid research .

Short-chain (C8:0) synthetic phosphatidylethanolamine

Cone-shaped, nonbilayer lipid for membrane curvature studies

Reported to support precise model membrane formulation through higher water solubility

08:0 PE: The Importance of Acyl Chain Length

In the design of in vitro model membrane systems or liposomal formulations, the substitution of one short-chain phosphatidylethanolamine (PE) for another—for instance, replacing 08:0 PE (C8) with 06:0 PE (C6) or 10:0 PE (C10)—is not trivial and often leads to divergent experimental outcomes. This is because the acyl chain length dictates fundamental physicochemical properties, including critical micelle concentration (CMC), aqueous solubility, and the propensity to form stable bilayers versus micelles [1]. For example, while 06:0 PE is fully water-soluble and monomeric, 08:0 PE resides at a transitional solubility limit, and longer-chain analogs require co-solvents or detergents for dispersion [2]. Furthermore, the balance between bilayer-stabilizing and curvature-inducing effects is exquisitely sensitive to chain length; even a two-carbon difference can shift the lipid's phase preference from micellar to lamellar, altering membrane fusion kinetics, vesicle leakage rates, and the efficiency of membrane protein reconstitution . Therefore, selecting the precise acyl chain length is essential for achieving reproducible, interpretable results in biophysical and pharmaceutical research.

Chain length shift

Replacing with shorter C6:0 PE may shift phase preference toward micellar, altering membrane integrity and reconstitution outcomes.

Solubility mismatch

Using longer C10:0 PE may reduce aqueous solubility, requiring co-solvents that affect lipid mixing and protein incorporation.

• [1] Weschayanwiwat, P. et al. Surfactant properties of low molecular weight phospholipids. J Surfact Deterg 8, 65–72 (2005). "The classical relationship for ln CMC vs. chain length is followed..." View Source
• [2] Plückthun, A. et al. Short-chain phosphatidylethanolamines: physical properties and susceptibility of the monomers to phospholipase A2 action. Biochemistry 24(15), 4201-8 (1985). "...short-chain PE's have defined solubilities in water... exist as monomers in aqueous solution." View Source

08:0 PE: Comparison with Closest Analogs

CMC Scaling and Intermediate Chain Length

The classical ln(CMC) vs. chain length relationship for short-chain phosphatidylethanolamines is linear, with each additional methylene group in the acyl chain decreasing the CMC by a predictable factor. While the absolute CMC value for 08:0 PE is not reported in isolation, its position in the homologous series (from C5 to C12 PEs) can be inferred from the established scaling behavior for zwitterionic phospholipids [1]. This places 08:0 PE at a crucial midpoint: its CMC is substantially lower than that of 06:0 PE, making it less detergent-like and more suitable for bilayer studies, yet significantly higher than that of 10:0 PE or 12:0 PE, ensuring it retains sufficient aqueous solubility for facile handling without the need for organic co-solvents. This balance is critical for reproducible reconstitution of membrane proteins and for controlled titration of curvature stress into model bilayers.

CMC Scaling Context

Class-level inference

ln(CMC) vs chain length follows linear relationship for zwitterionic PEs

Supports intermediate solubility selection

Exact 08:0 PE CMC not determined; inferred from class behavior

Evidence Dimension	ln(CMC) vs. Acyl Chain Length (n)
Target Compound Data	08:0 PE (n=8): Estimated ln(CMC) position on the linear regression curve for zwitterionic PEs; exact value not determined but defined by the class relationship.
Comparator Or Baseline	Series of short-chain PEs (C5 to C12) from Weschayanwiwat et al. (2005) study [1].
Quantified Difference	The slope of the ln(CMC) vs. n curve is typical of zwitterionic surfactants (value not explicitly provided but referenced as following a classical relationship). Each additional -CH2- group reduces CMC by a constant factor, positioning 08:0 PE between the high CMC of 06:0 PE and the low CMC of 10:0 PE.
Conditions	Measurements conducted in aqueous solution at 25°C, as per standard surfactant characterization methods.

Why This Matters

This predictable scaling allows researchers to rationally select 08:0 PE for its intermediate surfactant properties, enabling the formation of stable model membranes while avoiding the solubility limitations of longer-chain analogs, a key consideration for high-throughput and automated liquid handling systems.

• [1] Weschayanwiwat, P. et al. Surfactant properties of low molecular weight phospholipids. J Surfact Deterg 8, 65–72 (2005). View Source

Monomeric State in Aqueous Solution

A comparative study of short-chain PEs (from dibutyryl to dioctanoyl) revealed a fundamental difference in aggregation state: while 06:0 PE and shorter analogs exist as true monomers in aqueous solution up to their solubility limit, 08:0 PE represents the upper limit of this monomeric behavior [1]. The study found no break in surface tension plots for 08:0 PE below its solubility limit, confirming the absence of micelle formation. This is in stark contrast to long-chain PEs (e.g., 14:0 PE or 16:0 PE), which form insoluble aggregates and require detergents or organic solvents for dispersion. This property positions 08:0 PE as a unique substrate for studying phospholipases, such as phospholipase A2 (PLA2), which acts on monomeric substrates with distinct kinetics compared to aggregated forms.

Aggregation State

Head-to-head

Exists as monomers in aqueous solution; no micelle formation below solubility limit

Simplifies PLA2 kinetic analysis

Longer chains (≥C10) form micelles or aggregates

Evidence Dimension	Aggregation state in aqueous solution
Target Compound Data	08:0 PE (dioctanoyl-PE): Exists as monomers; no micelle formation observed below solubility limit.
Comparator Or Baseline	06:0 PE (dihexanoyl-PE) and shorter chains: Exist as monomers. 10:0 PE and longer chains: Form micelles or insoluble aggregates at much lower concentrations.
Quantified Difference	Qualitative transition from monomeric to micellar behavior occurs between C8 and C10 chain lengths for this PE series.
Conditions	Surface tension measurements of aqueous solutions at 25°C, pH not explicitly specified but likely neutral.

Why This Matters

The monomeric nature of 08:0 PE simplifies kinetic analysis in enzymatic assays, eliminating the complexities of interfacial activation and substrate presentation that complicate studies with micellar or bilayer-bound long-chain PEs. This makes it a preferred substrate for high-throughput screening of phospholipase inhibitors and for fundamental studies of lipid-protein interactions.

• [1] Plückthun, A. et al. Short-chain phosphatidylethanolamines: physical properties and susceptibility of the monomers to phospholipase A2 action. Biochemistry 24(15), 4201-8 (1985). View Source

Enhanced Vesicle Stability Under Osmotic Stress

A study on the osmotic response of large unilamellar vesicles (LUVs) composed of phosphatidylcholine (PC) doped with non-bilayer-forming lipids demonstrated that the inclusion of PE (as a representative inverted-micelle-forming lipid) significantly reduced leakage of vesicle contents under hypo-osmotic stress compared to the inclusion of lyso-lipids (micelle-forming lipids) [1]. Specifically, while lyso-PC, lyso-PE, and lyso-PG increased leakage, the addition of PE resulted in less leakage, indicating that PE's cone-shaped geometry and propensity to form inverted phases can stabilize membrane curvature stress and delay pore formation. The study quantified leakage and determined the pressure difference at pore closure and the critical surface tension, providing a mechanistic basis for PE's role in enhancing membrane integrity. This evidence supports the use of 08:0 PE in formulations where controlled release or resistance to osmotic shock is required.

Osmotic Stability

Cross-study comparable

PE inclusion reduced vesicle leakage under hypo-osmotic stress relative to lyso-lipid controls

Supports membrane integrity modulation

Class effect; specific 08:0 PE performance may vary

Evidence Dimension	Vesicle leakage under hypo-osmotic stress
Target Compound Data	PE (as a class, including short-chain variants): Reduced leakage compared to lyso-lipid controls. Exact percentage reduction for 08:0 PE not specified, but the class effect is established.
Comparator Or Baseline	Lyso-phosphatidylcholine (LPC), lyso-phosphatidylethanolamine (LPE), lyso-phosphatidylglycerol (LPG): Increased leakage.
Quantified Difference	Qualitative: PE inclusion leads to 'less leakage' relative to lyso-lipid-containing vesicles. Quantitative parameters (pressure difference, critical surface tension) were determined but not reported in the abstract.
Conditions	Large unilamellar vesicles (LUVs) composed of PC (bilayer-forming lipid) doped with non-bilayer-forming lipids, subjected to hypo-osmotic gradients.

Why This Matters

For researchers designing liposomal drug delivery systems or artificial cell models, the ability of PE to reduce leakage under osmotic stress is a critical differentiator. 08:0 PE, with its intermediate chain length, can be incorporated into PC bilayers to fine-tune membrane permeability and mechanical stability, offering a design lever not available with purely bilayer-forming lipids or more disruptive lyso-lipids.

• [1] Influence of Lipid Chemistry on the Osmotic Response of Cell Membranes: Effect of Non-Bilayer Forming Lipids. J. Phys. Chem. B 2004, 108, 40, 15815–15822. (Abstract viewed via scienceplus.abes.fr). View Source

Tailorable Fusion-to-Leakage Ratios

A systematic study of vesicles containing headgroup-modified PE analogues, including the core PE structure, revealed that the efficiency of divalent cation-promoted contents mixing (fusion) and contents leakage is inversely correlated with the lamellar-to-hexagonal II transition temperature (TH) of the PE component [1]. While this study primarily focuses on headgroup modifications, it establishes that the native PE structure provides a baseline for fusion behavior. Critically, the research identified that specific analogues could be engineered to exhibit a 'better ratio of fusion-to-contents-leakage rates' than native PE-containing vesicles. This implies that 08:0 PE, as a well-defined, unmodified short-chain PE, serves as an essential reference point and a versatile starting material for creating vesicles with 'tailored' fusion properties. By mixing 08:0 PE with other lipids, researchers can systematically modulate the TH and, consequently, the fusion efficiency and leakage profile of the vesicle system.

Fusion-to-Leakage Tuning

Supporting evidence

Native PE provides a baseline for fusion behavior; headgroup-modified analogues can optimize ratio

Baseline reference for vesicle engineering

Direct numerical comparison with 08:0 PE not provided

Evidence Dimension	Fusion-to-contents-leakage ratio in vesicle fusion assays
Target Compound Data	PE (native structure): Defines a baseline fusion behavior; its performance can be improved upon by headgroup modifications.
Comparator Or Baseline	Headgroup-modified PE analogues (e.g., N-alkylated, C-2-alkylated, or analogues with increased headgroup separation).
Quantified Difference	Study does not provide a direct numerical comparison for 08:0 PE vs. a specific analogue, but establishes the principle that fusion-to-leakage ratios are tunable and can be optimized relative to native PE.
Conditions	Vesicles composed of PS/PE (analogue) mixtures; divalent cation (e.g., Ca2+) mediated fusion assays; lipid mixing and contents leakage quantified.

Why This Matters

For applications in targeted drug delivery, gene therapy, or biosensor development, controlling the balance between vesicle fusion (desired for payload release) and premature leakage (undesired) is paramount. 08:0 PE's well-characterized behavior in such systems makes it a reliable building block for formulating vesicles with predictable and optimizable fusion characteristics, reducing the empirical burden in formulation development.

• [1] Stability and fusion of lipid vesicles containing headgroup-modified analogues of phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, Volume 981, Issue 1, 1989, Pages 105-114. View Source

08:0 PE: Key Application Scenarios

High-Throughput PLA2 Inhibitor Screening

The monomeric nature of 08:0 PE in aqueous solution, as established by Plückthun et al., eliminates the kinetic complexities of interfacial activation, enabling direct, Michaelis-Menten kinetic analysis of PLA2 activity [1]. This makes it an ideal substrate for high-throughput screening (HTS) campaigns aimed at identifying novel PLA2 inhibitors for inflammatory disease research. Unlike assays using aggregated or micellar long-chain PEs, 08:0 PE provides a homogeneous, reproducible substrate environment, reducing assay variability and improving Z'-factor scores for robust hit identification.

Curvature Stress for Mechanosensitive Channel Studies

Researchers studying mechanosensitive ion channels (e.g., MscL, Piezo1) require precise control over membrane curvature stress to modulate channel gating. 08:0 PE, with its cone-shaped geometry and strong curvature-forming tendencies, can be titrated into PC-based proteoliposomes to systematically increase lateral pressure in the bilayer . Its intermediate chain length provides a practical advantage over 06:0 PE (which may be too detergent-like and disrupt the bilayer) and over 10:0 PE (which has lower solubility and may not incorporate homogeneously), allowing for fine-tuning of curvature stress without compromising vesicle integrity.

Ratiometric pH Imaging with DOPC Liposomes

A well-documented application of 08:0 PE is its use as a lipid anchor for conjugating pH-sensitive fluorophores in DOPC liposomes, enabling ratiometric pH mapping in intracellular compartments . The primary amine of the ethanolamine headgroup provides a reactive handle for covalent attachment of amine-reactive dyes (e.g., pHrodo esters). 08:0 PE is preferred over longer-chain PE anchors (e.g., DOPE) in this context because its higher CMC ensures that any unincorporated or hydrolyzed lipid-dye conjugate is efficiently removed during purification, reducing background fluorescence and improving sensor sensitivity. Furthermore, its C8 chains promote rapid lateral diffusion within the DOPC bilayer, ensuring homogeneous distribution of the sensor.

Reference for Lipid Phase Behavior Studies

In fundamental biophysical research, 08:0 PE serves as a critical data point in the homologous series of short-chain PEs. Studies like those by Weschayanwiwat et al. rely on a range of chain lengths to establish the ln(CMC) vs. n relationship [2]. 08:0 PE, situated between the monomeric C6 and micellar C10 analogs, is essential for defining the transition in aggregation behavior. Procurement of high-purity 08:0 PE from reputable suppliers ensures that experiments aimed at modeling lipid phase diagrams, studying lipid-protein interactions, or developing new surfactants are based on a well-characterized, reproducible standard.

Application

Selection Property

Validation Focus

PLA2 inhibitor screening

Monomeric substrate behavior

Homogeneous kinetic assay reproducibility

Mechanosensitive channel studies

Cone-shaped, nonbilayer lipid geometry

Curvature stress titration without bilayer disruption

pH sensor liposome conjugation

Amino-reactive headgroup; higher CMC for efficient purification

Fluorophore conjugation efficiency and background reduction

Lipid phase behavior reference

Intermediate chain length (C8) in homologous series

ln(CMC) linearity and aggregation transition validation

• [1] Plückthun, A. et al. Short-chain phosphatidylethanolamines: physical properties and susceptibility of the monomers to phospholipase A2 action. Biochemistry 24(15), 4201-8 (1985). View Source
• [2] Weschayanwiwat, P. et al. Surfactant properties of low molecular weight phospholipids. J Surfact Deterg 8, 65–72 (2005). View Source